Cas no 101-02-0 (Triphenyl phosphite)
Triphenyl phosphite structure
Triphenyl phosphite
Triphenyl phosphite Properties
Names and Identifiers
-
- Triphenyl phosphite
- AURORA KA-1603
- IRGAFOS TPP
- PHENYL PHOSPHITE
- PHOSPHOROUS ACID TRIPHENYL ESTER
- TPO
- TRIPHENYLPHOSPHINE OXIDE
- adkstabtpp
- Advance TPP
- Doverphos 10
- Doverphos 10-HR
- EFED
- jp360
- Lankromark LE65
- Mellite 310
- P 36
- P 36 (Stabilizer)
- westontpp
- (PhO)3P
- P(OPh)3
- Triphenoxyphosphine
- p36
- advancetpp
- Phosphorous Acid Triphenyl Ester
- +Expand
-
- MFCD00003032
- HVLLSGMXQDNUAL-UHFFFAOYSA-N
- 1S/C18H15O3P/c1-4-10-16(11-5-1)19-22(20-17-12-6-2-7-13-17)21-18-14-8-3-9-15-18/h1-15H
- C1=CC=C(C=C1)OP(OC2=CC=CC=C2)OC3=CC=CC=C3
Computed Properties
- 310.07600
- 0
- 3
- 6
- 310.075881
- 22
- 247
- 0
- 0
- 0
- 0
- 0
- 1
- 5.5
- nothing
- 0
- 27.7
Experimental Properties
- 5.45030
- 41.28000
- n20/D 1.59(lit.)
- Insoluble
- 360°C(lit.)
- 22-24 °C (lit.)
- 5 mmHg ( 205 °C)
- Fahrenheit: 410 ° f
Celsius: 210 ° c - methanol: 25 mg/mL, clear
- It is colorless to yellowish monoclinic crystal below room temperature. It is a yellowish transparent liquid with phenol odor above room temperature
- 1 (200g/l, H2O, 20℃)
- Stable. Combustible. Incompatible with strong oxidizing agents.
- Insoluble in water, soluble in alcohol \ ether \ benzene and acetone and other organic solvents
- Air & Moisture Sensitive
- 1.184 g/mL at 25 °C(lit.)
Triphenyl phosphite Security Information
-
GHS07
GHS09 
- TH1575000
- 2
- 9
- S28-S60-S61-S28A
- III
- III
- R36/38; R50/53
- 9
-
Xi
N 
- UN 3077 9/PG 3
- H315,H319,H410
- P273,P305+P351+P338,P501
- warning
- Argon filled storage
- III
- 36/38-50/53
- Warning
- Yes
- 9
Triphenyl phosphite Customs Data
- 2920901900
-
China Customs Code:
2920901900Overview:
2920901900 Phosphite ester.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:6.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2920901900 VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
Triphenyl phosphite Related Literature
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Christopher J. Adams,Kirsty M. Anderson,Neil G. Connelly,Estefania Llamas-Rey,A. Guy Orpen,Rowena L. Paul Dalton Trans. 2007 3609
-
Christopher J. Adams,Neil G. Connelly,Sriwipha Onganusorn Dalton Trans. 2007 1904
-
3. Metal carbonyl chemistry. Part VII. The reaction of ligands with phenylpentacarbonylmanganeseB. L. Booth,M. Green,R. N. Haszeldine,N. P. Woffenden J. Chem. Soc. A 1969 920
-
4. Transition-metal complexes containing phosphorus ligands. Part V. Synthesis and reactivity of some iridium triaryl phosphite complexes: metal-assisted cleavage of ortho-carbon–hydrogen bonds in co-ordinated triaryl phosphite ligandsE. W. Ainscough,S. D. Robinson,J. J. Levison J. Chem. Soc. A 1971 3413
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5. Transition-metal complexes containing phosphorus ligands. Part XV. ortho-Metallation reactions involving some triphenyl phosphite derivatives of ruthenium and rhodiumMichael Preece,Stephen D. Robinson,Jonathan N. Wingfield J. Chem. Soc. Dalton Trans. 1976 613
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Christopher J. Adams,Jonathan P. H. Charmant,Neil G. Connelly,Martin Gill,Anob Kantacha,Sriwipha Onganusorn,A. Guy Orpen Dalton Trans. 2007 2283
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Marco Haumann,Reinout Meijboom,John R. Moss,Andreas Roodt Dalton Trans. 2004 1679
-
Natalie L. Cromhout,Anthony R. Manning,C. John McAdam,Anthony J. Palmer,Anne L. Rieger,Philip H. Rieger,Brian H. Robinson,Jim Simpson Dalton Trans. 2003 2224
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Ricardo Castarlenas,Carmen Cunchillos,Daniel Gómez-Bautista,M. Victoria Jiménez,Fernando J. Lahoz,José R. Miranda,Luis A. Oro,Jesús J. Pérez-Torrente Dalton Trans. 2013 42 3471
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Mei Zhang,Congcong Wang,Chao Zhang,Tingting Cai,Lijun Zhu,Daohong Xia New J. Chem. 2020 44 15646